3-Hydroxy Simvastatin 3-Hydroxy Simvastatin
Brand Name: Vulcanchem
CAS No.: 134523-09-4
VCID: VC0151389
InChI: InChI=1S/C25H38O6/c1-6-24(3,4)23(28)31-20-14-25(5,29)13-16-8-7-15(2)19(22(16)20)10-9-18-11-17(26)12-21(27)30-18/h7-8,13,15,17-20,22,26,29H,6,9-12,14H2,1-5H3
SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O
Molecular Formula: C25H38O6
Molecular Weight: 434.6 g/mol

3-Hydroxy Simvastatin

CAS No.: 134523-09-4

Cat. No.: VC0151389

Molecular Formula: C25H38O6

Molecular Weight: 434.6 g/mol

* For research use only. Not for human or veterinary use.

3-Hydroxy Simvastatin - 134523-09-4

Specification

CAS No. 134523-09-4
Molecular Formula C25H38O6
Molecular Weight 434.6 g/mol
IUPAC Name [3-hydroxy-8-[2-(4-hydroxy-6-oxooxan-2-yl)ethyl]-3,7-dimethyl-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
Standard InChI InChI=1S/C25H38O6/c1-6-24(3,4)23(28)31-20-14-25(5,29)13-16-8-7-15(2)19(22(16)20)10-9-18-11-17(26)12-21(27)30-18/h7-8,13,15,17-20,22,26,29H,6,9-12,14H2,1-5H3
Standard InChI Key WJKSTNFUSXHVRJ-UHFFFAOYSA-N
SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O
Canonical SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O

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